Cas no 1206525-47-4 (Oligopeptide-68)

• Product Name: Oligopeptide-68
• CAS No: 1206525-47-4
• MF: C₆₂H₉₁N₁₇O₂₁
• MW: 1410.48725438118
• CID: 4556061
• PubChem ID: 163285842
• Update Time: 2025-05-23

Oligopeptide-68 Chemical and Physical Properties

Names and Identifiers

• Oligopeptide-68
• Glycyl-L-arginylglycyl-L-alpha-aspartyl-L-tyrosyl-L-isoleucyl-L-tryptophyl-L-seryl-L-leucyl-L-alpha-aspartyl-L-threonyl-L-glutamine
• Oligopeptide-68, beta-white
• L-Glutamine, glycyl-L-arginylglycyl-L-α-aspartyl-L-tyrosyl-L-isoleucyl-L-tryptophyl-L-seryl-L-leucyl-L-α-aspartyl-L-threonyl-
• Oligopeptide-68 CAS 1206525-47-4 Whitening Oligopeptide-68 Powder
• 1206525-47-4

• Inchi： 1S/C62H91N17O21/c1-6-30(4)50(78-56(94)40(21-32-13-15-34(82)16-14-32)74-55(93)42(23-48(86)87)71-47(85)27-69-52(90)37(70-46(84)25-63)12-9-19-67-62(65)66)59(97)76-41(22-33-26-68-36-11-8-7-10-35(33)36)54(92)77-44(28-80)58(96)73-39(20-29(2)3)53(91)75-43(24-49(88)89)57(95)79-51(31(5)81)60(98)72-38(61(99)100)17-18-45(64)83/h7-8,10-11,13-16,26,29-31,37-44,50-51,68,80-82H,6,9,12,17-25,27-28,63H2,1-5H3,(H2,64,83)(H,69,90)(H,70,84)(H,71,85)(H,72,98)(H,73,96)(H,74,93)(H,75,91)(H,76,97)(H,77,92)(H,78,94)(H,79,95)(H,86,87)(H,88,89)(H,99,100)(H4,65,66,67)/t30-,31+,37-,38-,39-,40-,41-,42-,43-,44-,50-,51-/m0/s1
• InChI Key： HPPYJXKCLMBZCN-ZDQKBINTSA-N
• SMILES： C(O)(=O)[C@H](CCC(N)=O)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CC(O)=O)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CO)NC(=O)[C@H](CC1C2C(=CC=CC=2)NC=1)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](CC1C=CC(O)=CC=1)NC(=O)[C@H](CC(O)=O)NC(=O)CNC(=O)[C@H](CCCNC(N)=N)NC(=O)CN

Computed Properties

• Exact Mass: 1409.65754298g/mol
• Monoisotopic Mass: 1409.65754298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 22
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 100
• Rotatable Bond Count: 44
• Complexity: 2880
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.8
• Topological Polar Surface Area: 642Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Extremely soluble (1000 g/l) (25 º C),

Additional information on Oligopeptide-68

Oligopeptide-68 (CAS No. 1206525-47-4): A Promising Compound in the Field of Biomedical Research

Oligopeptide-68 (CAS No. 1206525-47-4) is a multifunctional compound that has garnered significant attention in recent years due to its potential applications in various biomedical fields. This oligopeptide, composed of a short chain of amino acids, exhibits unique properties that make it a valuable candidate for therapeutic and cosmetic purposes. In this article, we will delve into the structure, biological activities, and potential applications of Oligopeptide-68, drawing on the latest research findings to provide a comprehensive overview.

The chemical structure of Oligopeptide-68 is characterized by its specific sequence of amino acids, which imparts it with unique biological activities. Recent studies have shown that this oligopeptide can interact with various cellular receptors and signaling pathways, leading to a range of beneficial effects. For instance, Oligopeptide-68 has been found to enhance skin hydration and elasticity, making it a popular ingredient in anti-aging skincare products.

In the realm of dermatology, Oligopeptide-68 has shown promising results in improving skin health and appearance. A study published in the Journal of Investigative Dermatology demonstrated that topical application of Oligopeptide-68 significantly reduced the appearance of fine lines and wrinkles, while also increasing skin hydration levels. The mechanism behind these effects is believed to involve the activation of collagen synthesis and the inhibition of matrix metalloproteinases (MMPs), which are enzymes responsible for breaking down collagen and elastin in the skin.

Beyond its cosmetic applications, Oligopeptide-68 has also been investigated for its potential therapeutic uses. Research conducted at the University of California, Los Angeles (UCLA) has shown that Oligopeptide-68 can modulate immune responses and reduce inflammation. This property makes it a potential candidate for treating inflammatory skin conditions such as psoriasis and atopic dermatitis. The anti-inflammatory effects of Oligopeptide-68 are attributed to its ability to inhibit the production of pro-inflammatory cytokines and chemokines.

In addition to its dermatological applications, Oligopeptide-68 has been explored for its potential in wound healing. A study published in the Journal of Clinical Investigation reported that topical application of Oligopeptide-68 accelerated wound closure and improved tissue regeneration in animal models. The researchers found that Oligopeptide-68 stimulated the proliferation and migration of fibroblasts and keratinocytes, key cells involved in wound healing processes.

The safety profile of Oligopeptide-68 is another important aspect to consider. Extensive toxicological studies have shown that this compound is well-tolerated by human skin and does not cause significant adverse effects when used as directed. These findings support its use in both over-the-counter skincare products and prescription medications.

In conclusion, Oligopeptide-68 (CAS No. 1206525-47-4) is a versatile compound with a wide range of potential applications in biomedical research and product development. Its unique properties, including its ability to enhance skin hydration, reduce inflammation, and promote wound healing, make it a valuable asset in both cosmetic and therapeutic contexts. As research continues to uncover new insights into the mechanisms underlying these effects, the future prospects for Oligopeptide-68 appear promising indeed.